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Compound of Interest

Compound Name: Biotin-C2-maleimide

Cat. No.: B1139974 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Biotin-C2-maleimide. Adherence to these

procedures is essential for ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Biotin-C2-maleimide may cause skin, eye, and respiratory tract irritation.[1][2] While it is not

classified as a dangerous substance according to the Globally Harmonized System (GHS), it

should be handled with caution.[3] Appropriate personal protective equipment is mandatory to

prevent exposure.

Table 1: Required Personal Protective Equipment (PPE)
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PPE Category Specification

Hand Protection

Wear appropriate protective gloves. Consult the

glove manufacturer's compatibility data for

specific material recommendations.

Eye Protection

Use chemical safety goggles and/or a face

shield, especially when there is a splash

potential.[1][4]

Skin and Body
Wear a lab coat and ensure full skin coverage.

[1]

Respiratory

Use in a well-ventilated area. A local exhaust

ventilation system or chemical fume hood is

recommended to prevent the dispersion of dust.

[1][3]

Operational Plan: Step-by-Step Handling Procedure
Proper handling of Biotin-C2-maleimide is critical for both safety and experimental success.

The compound is a solid that can range from white to yellow and is sensitive to moisture.[1][5]

1. Preparation:

Ensure the work area, such as a chemical fume hood or glove box, is clean and uncluttered.

[1]

Verify that a safety shower and eyewash station are accessible and operational.[1]

Confirm that the local exhaust ventilation is functioning correctly.[1]

Don the required PPE as specified in Table 1.

2. Handling the Compound:

Avoid contact with skin, eyes, and clothing.[3]

Prevent the formation of dust during handling.[1]
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Weigh and handle the compound within a chemical fume hood.[1]

For creating a stock solution, Biotin-C2-maleimide can be dissolved in anhydrous DMSO or

DMF.[6][7]

3. Storage:

Store in a freezer with the container tightly closed.[1]

Protect the compound from moisture and light.[1][8]

Store under an inert gas atmosphere.[1]

Stock solutions in anhydrous DMSO or DMF may be stable for several months at -20°C if

moisture is completely excluded.[5]

Experimental Protocols
Biotin-C2-maleimide is commonly used for biotinylating proteins and other molecules

containing free sulfhydryl groups.

Labeling Proteins with Biotin-C2-maleimide:[6]

Dissolve the thiol-containing protein at a concentration of 1-10 mg/mL in a sulfhydryl-free

buffer at pH 6.5-7.5 (e.g., PBS).

Prepare a 5-10 mg/mL stock solution of Biotin-C2-maleimide in DMSO.

Add the Biotin-C2-maleimide solution to the protein solution to achieve a 5- to 20-fold molar

excess of the reagent.[5]

Incubate the reaction at room temperature for two hours or overnight.[5]

Remove excess, non-reacted Biotin-C2-maleimide by desalting or dialysis.[5]

Labeling Small Molecules with Biotin-C2-maleimide:[6]
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Dissolve Biotin-C2-maleimide (10-15 mg/mL) and the thiol-containing molecule in DMSO at

a 1:1.2 molar ratio of biotin to the thiol-containing molecule.

Stir the reaction mixture at room temperature for 2-4 hours.

Purify the conjugate using HPLC.

Collect and pool the desired fractions.

Freeze-dry the pooled fractions.

Workflow for Handling and Using Biotin-C2-maleimide
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Caption: Workflow for safe handling of Biotin-C2-maleimide.
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Disposal Plan
Proper disposal of Biotin-C2-maleimide and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation:

Collect all waste materials, including unused Biotin-C2-maleimide, contaminated gloves,

and disposable labware, in a designated and clearly labeled hazardous waste container.[1]

Disposal Procedure:

Disposal should be in accordance with applicable regional, national, and local laws and

regulations.[3]

Waste codes should be assigned by the user based on the application for which the product

was used.[3]

In Case of Exposure
Immediate and appropriate first aid is crucial in the event of an exposure.

Table 2: First Aid Measures
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Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[3] Remove contaminated

clothing and wash it before reuse.[3] If skin

irritation occurs, seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do so.[3] If eye irritation

persists, seek medical attention.[1]

Inhalation

Remove to fresh air. If breathing is difficult,

administer oxygen. If not breathing, give artificial

respiration. Seek medical attention if symptoms

persist.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and drink plenty of water afterward. Never

give anything by mouth to an unconscious

person. Consult a physician.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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